Cas no 2985-62-8 (Phenol, 3,5-dichloro-4-methyl-)

• Product Name: Phenol, 3,5-dichloro-4-methyl-
• CAS No: 2985-62-8
• MF: C₇H₆Cl₂O
• MW: 177.027940273285
• CID: 238040
• PubChem ID: 15877703
• Update Time: 2025-04-23

Phenol, 3,5-dichloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dichloro-4-methyl-
• 3,5-dichloro-4-methylphenol
• 2985-62-8
• 3,5-dichloro-4-methyl phenol
• DTXSID60579065
• AKOS025296192
• SCHEMBL83132

• Inchi： 1S/C7H6Cl2O/c1-4-6(8)2-5(10)3-7(4)9/h2-3,10H,1H3
• InChI Key： VVHKBMKBOORWSQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C)Cl)O

Computed Properties

• Exact Mass: 175.97968
• Monoisotopic Mass: 175.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on Phenol, 3,5-dichloro-4-methyl-

Phenol, 3,5-dichloro-4-methyl- (CAS No. 2985-62-8): Properties, Applications, and Industry Insights

Phenol, 3,5-dichloro-4-methyl- (CAS No. 2985-62-8) is a chlorinated phenolic compound with significant industrial relevance. This specialty chemical, also known as 3,5-dichloro-4-methylphenol, features a methyl group and two chlorine atoms attached to a phenolic ring, giving it unique physicochemical properties. Its molecular formula is C₇H₆Cl₂O, with a molecular weight of 177.03 g/mol. The compound typically appears as white to off-white crystals with a characteristic phenolic odor.

The chemical properties of 3,5-dichloro-4-methylphenol make it valuable in various applications. It exhibits moderate solubility in organic solvents like ethanol and acetone but limited solubility in water. The presence of chlorine atoms enhances its stability and influences its reactivity patterns. Researchers have studied this compound extensively for its potential as an intermediate in organic synthesis, particularly in the production of more complex chemical architectures.

One growing area of interest for Phenol, 3,5-dichloro-4-methyl- lies in material science applications. Recent studies explore its use as a building block for advanced polymers and functional materials. The compound's structural features allow for interesting modifications that can impart specific characteristics to resulting materials, such as enhanced thermal stability or particular electronic properties. This aligns with current industry trends toward specialized, high-performance materials for electronics and coatings.

In the pharmaceutical sector, derivatives of 3,5-dichloro-4-methylphenol have shown promise in drug development research. While not a pharmaceutical itself, its structure serves as a valuable scaffold for medicinal chemistry explorations. Researchers are particularly interested in how the chlorine substitutions might influence biological activity in potential drug candidates. This connects to broader industry questions about "how chlorinated phenols affect drug efficacy" and "what are safe levels of chlorinated compounds in pharmaceuticals."

The compound's stability and specific functional groups make it useful in agrochemical research as well. Some studies investigate 2985-62-8 as a potential precursor for crop protection agents, though any commercial applications would require thorough safety evaluations. This ties into current discussions about sustainable agriculture and the search for new, more targeted pest control solutions that minimize environmental impact.

From an environmental perspective, Phenol, 3,5-dichloro-4-methyl- has been the subject of biodegradation studies. Researchers examine how natural processes break down this compound, which is important for understanding its environmental fate. These studies contribute to answering common search queries like "are chlorinated phenols biodegradable" and "how to handle phenolic compounds safely."

Analytical chemists have developed various methods for detecting and quantifying 3,5-dichloro-4-methylphenol in different matrices. Techniques like HPLC and GC-MS are commonly employed, with method optimization being an active area of research. This addresses laboratory professionals' frequent questions about "best analytical methods for chlorinated phenols" and "how to analyze complex phenolic mixtures."

In terms of safety profile, proper handling procedures for CAS 2985-62-8 follow standard laboratory precautions for phenolic compounds. Material safety data sheets provide detailed guidance on personal protective equipment and first aid measures. This information responds to common workplace safety queries about "phenol handling precautions" and "chlorinated compound safety protocols."

The global market for specialty chemicals like Phenol, 3,5-dichloro-4-methyl- reflects broader trends in fine chemicals demand. Manufacturers and suppliers monitor applications in research and industrial sectors, with quality control being paramount. Industry professionals often search for information on "reliable 3,5-dichloro-4-methylphenol suppliers" and "technical specifications for CAS 2985-62-8."

Recent scientific literature continues to explore new applications for 3,5-dichloro-4-methylphenol, particularly in materials science and green chemistry initiatives. Some studies investigate its potential in catalytic systems or as a component in innovative material formulations. These developments align with current research priorities around sustainable chemistry and functional materials design.

For researchers working with 2985-62-8, proper storage conditions are essential to maintain compound integrity. Recommendations typically include storage in cool, dry places away from strong oxidizers, with attention to container material compatibility. This practical information addresses common laboratory management questions about "chemical storage best practices" and "how to preserve reactive compounds."

The synthesis of Phenol, 3,5-dichloro-4-methyl- typically involves chlorination reactions of appropriate phenolic precursors. Process chemists continue to refine synthetic routes to improve yields and reduce byproducts, responding to industry needs for efficient and sustainable production methods. These improvements help answer manufacturer queries about "optimizing chlorophenol synthesis" and "green chemistry approaches to halogenated compounds."

As with many specialty chemicals, regulatory aspects surrounding 3,5-dichloro-4-methylphenol vary by region and application. Companies working with this compound must stay informed about relevant chemical regulations and reporting requirements. This regulatory landscape connects to frequent searches about "chemical compliance documentation" and "global chemical substance regulations."

Looking forward, the potential applications of CAS 2985-62-8 may expand as researchers discover new uses for its unique molecular structure. The compound's combination of phenolic and chlorinated characteristics offers interesting possibilities for innovation in multiple chemical sectors. This forward-looking perspective addresses common industry questions about "emerging uses for chlorinated phenols" and "future directions in specialty chemical development."